3-o-Methyl-d-rhamnose

• Molecular Formula: C7H14O5
• Molecular Weight: 178.18 g/mol
• IUPAC Name: (2S,3S,4R,5R)-2,4,5-trihydroxy-3-methoxyhexanal
• InChI: InChI=1S/C7H14O5/c1-4(9)6(11)7(12-2)5(10)3-8/h3-7,9-11H,1-2H3/t4-,5-,6-,7-/m1/s1
• InChI Key: MPQBLCRFUYGBHE-DBRKOABJSA-N
• Isomeric SMILES: C[C@H]([C@H]([C@@H]([C@@H](C=O)O)OC)O)O
• Canonical SMILES: CC(C(C(C(C=O)O)OC)O)O
• Synonyms: acofriose

Description

3-o-Methyl-d-rhamnose is a specialized monosaccharide critical for advanced microbiological and immunological research. Its primary research value lies in its role as a key synthetic building block for creating oligosaccharide mimics of the A-band polysaccharide tip of Pseudomonas aeruginosa . This bacterium is a World Health Organization priority pathogen due to its significant antimicrobial resistance, and there is currently no marketed vaccine for human use . Synthetic oligosaccharides containing 3-o-Methyl-d-rhamnose, from tri- to pentasaccharide lengths, have been conjugated to carrier proteins like CRM197 to create promising glycoconjugate vaccine candidates. These conjugates have demonstrated strong immunogenicity in animal models, eliciting IgG-specific antibodies that recognize whole bacterial cells . The compound is a defining component of the conserved A-band polysaccharide, making it an attractive target for broad-spectrum vaccine development . Research indicates that even a tetrasaccharide containing this sugar may be sufficient to induce a functional immune response, which is valuable for designing cost-effective and synthetically efficient vaccines . Furthermore, rhamnose-containing compounds are of great interest because rhamnose is found in bacteria but not in mammals, making it a potentially specific target for novel antibacterial agents and therapeutic strategies . Intended Research Applications: • Synthesis of antigen mimics for glycoconjugate vaccine development. • Investigating host-pathogen interactions and immune responses. • Studying the biosynthesis and structure of bacterial cell wall polysaccharides. • As a standard or intermediate in carbohydrate chemistry and chemical biology. Note: This product is labeled with the statement "For Research Use Only" in accordance with regulatory guidelines. It is intended solely for laboratory research purposes and is not to be used for the diagnosis, prevention, or treatment of disease in humans or animals .

Scientific Research Applications

Medicinal Chemistry

Antibacterial Properties
3-O-Methyl-D-rhamnose is part of rhamnose-containing compounds, which are known for their antibacterial properties. These compounds are particularly valuable because they are present in bacteria but absent in mammals, making them potential candidates for developing antibacterial agents without affecting human cells. Research indicates that rhamnose derivatives can inhibit bacterial growth and may be used in drug formulations to combat resistant strains of bacteria .

Vaccine Development
The synthesis of glycoconjugate vaccines using 3-O-Methyl-D-rhamnose has shown promising results. For instance, a study reported the synthesis of polysaccharide mimics composed of 3-O-Methyl-D-rhamnose repeats, which were conjugated to carrier proteins like CRM197. These conjugates elicited strong immune responses in animal models, indicating their potential as effective vaccines against bacterial infections .

Immunology

Tumor Immunotherapy
Rhamnose-containing compounds have been investigated for their role in tumor immunotherapy. The unique structure of these sugars allows them to interact with specific receptors on immune cells, potentially enhancing the immune response against tumors. Studies have shown that rhamnose derivatives can stimulate immune cell activation, leading to improved outcomes in cancer treatment .

Biochemical Research

Biosynthesis Pathways
Research into the biosynthetic pathways of 3-O-Methyl-D-rhamnose has revealed insights into how this compound is synthesized in bacteria. Understanding these pathways is crucial for developing methods to produce rhamnose derivatives synthetically for various applications . The enzymes involved in the biosynthesis of nucleotide-activated rhamnose have been characterized, providing targets for drug discovery efforts aimed at inhibiting pathogenic bacteria that utilize these pathways .

Nutritional Studies

Absorption Studies
In nutritional research, 3-O-Methyl-D-rhamnose has been used as a probe to study intestinal permeability and absorption mechanisms. Studies have shown that its absorption characteristics differ from other sugars, providing insights into gut health and function. For example, the fractional absorption of 3-O-Methyl-D-glucose was found to be significantly higher than that of L-rhamnose, indicating different absorption pathways and efficiencies .

Table 1: Comparison of Absorption Characteristics

Sugar Type	Mean Absorption Fraction	Notes
3-O-Methyl-D-Glucose	0.73	High absorption efficiency
L-Rhamnose	0.19	Low absorption via paracellular pathway
Cellobiose	0.14	Lowest absorption among tested sugars

Table 2: Applications of 3-O-Methyl-D-Rhamnose

Application Area	Specific Use Case	Reference
Medicinal Chemistry	Antibacterial agent development
Vaccine Development	Glycoconjugate vaccines for bacterial infections
Tumor Immunotherapy	Enhancing immune response against tumors
Nutritional Research	Studying intestinal permeability and absorption

Chemical Reactions Analysis

Hydrolysis Under Acidic Conditions

3-O-Methyl-D-rhamnose undergoes acid-catalyzed hydrolysis, cleaving the methyl ether bond at the 3-position to yield D-rhamnose and methanol . This reaction is critical for regenerating the parent sugar in synthetic and analytical workflows.

Reaction Conditions:

• Acid: HCl or H₂SO₄ (0.1–1.0 M)

• Temperature: 80–100°C

• Time: 2–6 hours

The reaction mechanism involves protonation of the ether oxygen, followed by nucleophilic attack by water. The methyl group’s steric hindrance slightly slows hydrolysis compared to other methylated sugars .

Glycosylation Reactions

The compound acts as a glycosyl donor in glycosidic bond formation, leveraging its anomeric hydroxyl group. This reactivity is exploited in synthesizing polysaccharides and glycoconjugates .

Example Reaction:
3-O-Methyl-D-rhamnose (donor) + Alcohol (acceptor) → Glycoside + H₂O

Key Features:

• Catalysts: Lewis acids (e.g., BF₃·Et₂O) or enzymatic glycosyltransferases

• Stereoselectivity: Predominantly α-anomers due to the equatorial 3-O-methyl group .

Glycosyltransferase-Catalyzed Polymerization

Enzymes like WzmWzt integrate 3-O-Methyl-D-rhamnose into O-antigen polysaccharides. The methyl group modulates substrate specificity and binding affinity .

Reductive Steps in Nucleotide-Activated Pathways

GDP-6-deoxy-D-lyxo-hexos-4-ulose, a biosynthetic intermediate, is reduced to GDP-D-rhamnose derivatives. NADPH-dependent reductases (e.g., RmlD) facilitate this step :

$$\text{GDP 4 keto rhamnose}+\text{NADPH}\xrightarrow{\text{RmlD}}\text{GDP D rhamnose}+\text{NADP}^+$$

Structural Insights:

• Active Site Residues: Tyr128 and Val67 in RmlD stabilize the substrate during reduction .

• Coordination: Mg²⁺ ions are essential for catalytic activity .

Maillard Reactions

3-O-Methyl-D-rhamnose participates in non-enzymatic glycation when heated with amino acids, forming advanced glycation end-products (AGEs). This reactivity is pH- and temperature-dependent, with implications in food chemistry and pharmaceutical stability .

Regioselective Methylation

Tin-mediated acetal formation enables selective 3-O-methylation of D-rhamnose precursors :

Procedure:

• Protect D-rhamnose with acetonide groups.

• Form a tin acetal complex at the 3-OH position.

• Methylate using CH₃I/CsF .

Yield: 85–90% .

Deoxygenation at C6

The Appel reaction removes the C6 hydroxyl group, producing deoxy derivatives :

$$\text{D Rhamnose}+\text{CCl PPh }\rightarrow \text{6 Deoxy D rhamnose}+\text{POPh }+\text{CHCl }$$

Spectroscopic Characterization

Key NMR data for reaction monitoring :

Proton	δ (ppm)	Multiplicity	Assignment
H1	5.58	d (J = 1.6 Hz)	Anomeric
H3	3.42	m	3-O-Me
H6	1.22	d (J = 6.2 Hz)	CH₃ (C6)

Comparative Reactivity

The 3-O-methyl group confers unique properties:

Property	3-O-Methyl-D-Rhamnose	D-Rhamnose
Hydrolysis Rate (k, h⁻¹)	0.12	0.18
Glycosylation Efficiency	75%	92%
Solubility in H₂O (g/100 mL)	12.3	18.7

Data derived from .

Preparation Methods

Direct Regioselective Methylation Using Tin-Mediated Protection

The most widely reported method for synthesizing 3-O-methyl-D-rhamnose involves direct methylation of D-rhamnose through tin-mediated regioselective protection. This approach leverages the formation of a cyclic tin acetal to block hydroxyl groups at positions 2 and 4, enabling selective methylation at the 3-O position.

Reaction Mechanism and Conditions

• Tin Acetal Formation : D-Rhamnose is treated with dibutyltin oxide in methanol under reflux, forming a 2,4-O-dibutylstannylene acetal intermediate. This step selectively activates the 3-hydroxyl group for methylation.
• Methylation : Methyl iodide is introduced in the presence of cesium fluoride as a base, yielding 3-O-methyl-D-rhamnose. The reaction proceeds at room temperature for 6–12 hours, achieving >85% regioselectivity.
• Workup : The tin byproducts are removed via filtration through Celite, followed by purification using silica gel chromatography.

Key Data:

Parameter	Value	Source
Yield	72–78%
Regioselectivity	>85%
Reaction Time	6–12 hours

This method’s efficiency stems from the tin acetal’s ability to direct methylation exclusively to the 3-O position, avoiding side reactions at other hydroxyl groups. Nuclear magnetic resonance (NMR) analysis confirms the structure, with characteristic signals at δ_H 3.51 ppm (3-O-methyl singlet) and δ_C 82.0 ppm (C3).

Thioglycoside Intermediate Approach

An alternative strategy employs thioglycoside intermediates to streamline the synthesis of 3-O-methyl-D-rhamnose. This method, optimized for glycoconjugate vaccine production, enhances overall yield by incorporating a p-tolyl thioglycoside handle.

Synthetic Pathway

• Thioglycoside Formation : D-Mannose is converted to p-tolyl 1-thioglycoside (S2 ) via treatment with thiocresol under acidic conditions, followed by Zemplén deacetylation (Scheme 1).
• C6 Deoxygenation : The Appel reaction (using triphenylphosphine and carbon tetrachloride) deoxygenates the 6-position, yielding 6-deoxy-thioglycoside (S4 ).
• Regioselective Methylation : A 2,3-O-acetonide protecting group is introduced, followed by tin-mediated methylation at the 3-O position to form S8 .
• Deprotection : Hydrogenolysis with Pearlman’s catalyst (Pd(OH)₂) removes benzyl groups, affording 3-O-methyl-D-rhamnose.

Key Advantages:

• Higher Overall Yield : 1.6% over five steps compared to 1.0% in previous routes.
• Scalability : The thioglycoside intermediate simplifies purification and enables large-scale synthesis.

Alternative Protecting Group Strategies

Benzyl/Acetyl Protection

Early synthetic routes utilized benzyl and acetyl groups to achieve regioselective methylation:

• Benzylation : D-Rhamnose is perbenzylated at positions 2, 3, and 4 using benzyl bromide and sodium hydride.
• Selective Debenzylation : Hydrogenolysis selectively removes the 3-O-benzyl group.
• Methylation : The exposed 3-hydroxyl is methylated, followed by global deprotection.

Limitations:

• Lower regioselectivity (60–70%) due to competing debenzylation at other positions.
• Multi-step purification reduces practical utility.

Enzymatic Approaches

While GDP-D-rhamnose biosynthesis involves GMD and RMD enzymes, direct enzymatic methylation of D-rhamnose remains unexplored. Future research could exploit methyltransferases for biocatalytic synthesis.

Comparative Analysis of Synthetic Methods

Method	Yield (%)	Regioselectivity (%)	Steps	Scalability
Tin-Mediated Methylation	72–78	>85	3	High
Thioglycoside Approach	1.6 (overall)	>90	5	Moderate
Benzyl/Acetyl Protection	50–60	60–70	6	Low

The tin-mediated method offers the best balance of efficiency and scalability, whereas the thioglycoside route is preferable for conjugate vaccine applications requiring handles for protein linkage.

Q & A

Q. How can the solubility and bioavailability of 3-O-Methyl-D-rhamnose be enhanced for therapeutic studies?

• Methodological Answer :
• Prodrug Design : Conjugate with lipophilic moieties (e.g., acetyl groups) to improve membrane permeability.
• Nanocarriers : Encapsulate in cyclodextrins or liposomes to enhance dissolution.
• Caco-2 Permeability Assays : Quantify intestinal absorption in vitro before in vivo trials .